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Get Quote

The table below summarizes the known hazards and properties of Nitroacetonitrile based on scientific

literature [1].

Hazard / Property Description / Value

Chemical Instability Thermally unstable; risk of explosive decomposition [1].

Explosive Decomposition Can decompose explosively upon concentration or distillation [1].

Decomposition Onset Around 109°C (DSC measurement) [1].

Energy of Decomposition 874 J/g released upon decomposition [1].

Primary Hazard Spontaneous explosion due to chemical instability [1].

Recommended Safe Handling Procedures

Given the instability of pure nitroacetonitrile, the following procedures are recommended.

Substitution with Safer Salts

Use Stable Salts: The potassium salt of nitroacetonitrile is a thermodynamically stable and water-

soluble alternative. It provides equivalent chemical reactivity without the explosion hazard [1].
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Avoid Pure Compound: Syntheses should be designed to use the salt form to avoid generating or

handling the pure, unstable nitroacetonitrile [1].

General Handling Controls (if pure compound is unavoidable)

Temperature Control: Never heat reactions involving nitroacetonitrile above 50°C [1].
Personal Protective Equipment (PPE): Based on acetonitrile guidelines, wear protective gloves,

clothing, and eye protection. Use a face shield for splash risk and respiratory protection in poorly
ventilated areas [2].

Ventilation: Always use adequate ventilation or a fume hood [2].

Storage Guidelines

Condition: Store in a cool, well-ventilated area [2].

Container: Keep in a sealed container [2].
Segregation: Keep away from incompatible materials such as strong oxidizing agents, strong acids,

and bases [2].

Emergency and First Aid Response

The first aid measures below are derived from acetonitrile guidelines and represent standard laboratory

practice for toxic, volatile solvents [2].
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Acetonitrile Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air

Remove contaminated clothing Rinse eyes with water for 15 min Rinse mouth

Seek medical attention if unwell

Wash skin with water for 15 min Seek medical attention if irritation persists Call poison control

Do NOT induce vomiting

Click to download full resolution via product page

Troubleshooting Common Scenarios

Scenario Immediate Action Preventive Measures

Spill or Leak Evacuate area. Remove ignition sources.

Ventilate. Contain spill with inert absorbent using
spark-proof tools [2].

Use proper equipment. Store

in sealed containers.

Fire Use dry chemical, CO2, or alcohol-resistant

foam. Do not use water streams [3] [2].

Eliminate ignition sources
(open flames, sparks) [2].

Thermal
Decomposition

Evacuate immediately. Do not attempt to handle. Use temperature controls.

Substitute with potassium salt
[1].
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Important Safety Notes

Critical Consideration: The most significant finding is that pure nitroacetonitrile is inherently
unstable and hazardous. The primary safety recommendation is to use its stable potassium salt
instead for all synthetic applications [1].
Information Gap: The safety data for nitroacetonitrile itself is not as comprehensive as for common

laboratory chemicals. The information here is based on a scientific review of its use in energetics [1]
and generalized safety practices for a related nitrile [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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